Cas no 2168817-22-7 (2-cyclopropyl-9-ethyl-1-oxa-5,9-diazaspiro5.5undecane)

• Product Name: 2-cyclopropyl-9-ethyl-1-oxa-5,9-diazaspiro5.5undecane
• CAS No: 2168817-22-7
• MF: C₁₃H₂₄N₂O
• MW: 224.342463493347
• CID: 5870118
• PubChem ID: 165840513
• Update Time: 2025-05-20

2-cyclopropyl-9-ethyl-1-oxa-5,9-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-9-ethyl-1-oxa-5,9-diazaspiro5.5undecane
• 2-cyclopropyl-9-ethyl-1-oxa-5,9-diazaspiro[5.5]undecane
• EN300-1279573
• 2168817-22-7

• Inchi： 1S/C13H24N2O/c1-2-15-9-6-13(7-10-15)14-8-5-12(16-13)11-3-4-11/h11-12,14H,2-10H2,1H3
• InChI Key： QFUWGHHHXQBJDE-UHFFFAOYSA-N
• SMILES： O1C2(CCN(CC)CC2)NCCC1C1CC1

Computed Properties

• Exact Mass: 224.188863393g/mol
• Monoisotopic Mass: 224.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 24.5Ų

Additional information on 2-cyclopropyl-9-ethyl-1-oxa-5,9-diazaspiro5.5undecane

Introduction to 2-Cyclopropyl-9-Ethyl-1-Oxa-5,9-Diazaspiro[5.5]Undecane (CAS No. 2168817-22-7)

2-Cyclopropyl-9-ethyl-1-oxa-5,9-diazaspiro[5.5]undecane (CAS No. 2168817-22-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are characterized by their cyclic structures connected through a single atom, in this case, an oxygen atom. The spirocyclic framework provides a rigid and conformationally constrained structure, which can enhance the binding affinity and selectivity of the molecule for specific biological targets.

The 2-cyclopropyl and 9-ethyl substituents contribute to the overall hydrophobicity and lipophilicity of the molecule, making it suitable for crossing biological membranes and reaching intracellular targets. The presence of the 1-oxa group introduces a polar functionality that can participate in hydrogen bonding interactions with target proteins, further enhancing the molecule's binding properties. The 5,9-diazaspiro[5.5]undecane core provides a unique scaffold that can be functionalized with various substituents to fine-tune the pharmacological profile of the compound.

Recent studies have explored the potential of 2-cyclopropyl-9-ethyl-1-oxa-5,9-diazaspiro[5.5]undecane in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate the activity of specific enzymes and receptors involved in these conditions, potentially slowing down disease progression and alleviating symptoms.

In addition to its neuroprotective properties, 2-cyclopropyl-9-ethyl-1-oxa-5,9-diazaspiro[5.5]undecane has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation in various diseases. This makes it a promising candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-cyclopropyl-9-ethyl-1-oxa-5,9-diazaspiro[5.5]undecane have also been studied extensively. Preclinical data indicate that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for development as an oral medication. Furthermore, its low toxicity and high stability in biological systems suggest that it can be safely administered over extended periods without significant adverse effects.

One of the key challenges in drug development is optimizing the balance between efficacy and safety. In this regard, 2-cyclopropyl-9-ethyl-1-oxa-5,9-diazaspiro[5.5]undecane has shown promising results in preclinical safety studies. Animal models have demonstrated that this compound does not cause significant toxicity at therapeutic doses, which is a crucial factor for its potential clinical translation.

The structural versatility of 2-cyclopropyl-9-ethyl-1-oxa-5,9-diazaspiro[5.5]undecane also allows for further optimization through chemical modifications. Researchers are actively exploring different functional groups that can be introduced to enhance the potency and selectivity of the molecule for specific targets. This ongoing work is expected to yield new derivatives with improved pharmacological profiles and broader therapeutic applications.

In conclusion, 2-cyclopropyl-9-ethyl-1-oxya-spiro[5.5]undecane (CAS No. 2168817-22-7) represents a promising lead compound in the field of medicinal chemistry with potential applications in neurodegenerative diseases, inflammatory disorders, and other therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development and clinical evaluation.